OPC-28326
OPC-28326
At low doses, OPC 28326 selectively vasodilates the femoral arterial bed due to its inhibitory action at alpha-2-adrenoceptors while having minimal action on systemic blood pressure, heart rate and coronary, carotid, vertebral, renal, and mesenteric blood flows. It is the only clinical compound with this profile. It is currently being investigated in the treatment of peripheral vascular diseases and Raynaud's syndrome.
Brand Name:
Vulcanchem
CAS No.:
167626-17-7
VCID:
VC0007255
InChI:
InChI=1S/C26H35N3O2/c1-5-24(30)27-25-19(2)17-22(18-20(25)3)26(31)29-15-12-23(13-16-29)28(4)14-11-21-9-7-6-8-10-21/h6-10,17-18,23H,5,11-16H2,1-4H3,(H,27,30)
SMILES:
CCC(=O)NC1=C(C=C(C=C1C)C(=O)N2CCC(CC2)N(C)CCC3=CC=CC=C3)C
Molecular Formula:
C26H35N3O2
Molecular Weight:
421.6 g/mol
OPC-28326
CAS No.: 167626-17-7
Cat. No.: VC0007255
Molecular Formula: C26H35N3O2
Molecular Weight: 421.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | At low doses, OPC 28326 selectively vasodilates the femoral arterial bed due to its inhibitory action at alpha-2-adrenoceptors while having minimal action on systemic blood pressure, heart rate and coronary, carotid, vertebral, renal, and mesenteric blood flows. It is the only clinical compound with this profile. It is currently being investigated in the treatment of peripheral vascular diseases and Raynaud's syndrome. |
|---|---|
| CAS No. | 167626-17-7 |
| Molecular Formula | C26H35N3O2 |
| Molecular Weight | 421.6 g/mol |
| IUPAC Name | N-[2,6-dimethyl-4-[4-[methyl(2-phenylethyl)amino]piperidine-1-carbonyl]phenyl]propanamide |
| Standard InChI | InChI=1S/C26H35N3O2/c1-5-24(30)27-25-19(2)17-22(18-20(25)3)26(31)29-15-12-23(13-16-29)28(4)14-11-21-9-7-6-8-10-21/h6-10,17-18,23H,5,11-16H2,1-4H3,(H,27,30) |
| Standard InChI Key | BESKMDLUOAVUJF-UHFFFAOYSA-N |
| SMILES | CCC(=O)NC1=C(C=C(C=C1C)C(=O)N2CCC(CC2)N(C)CCC3=CC=CC=C3)C |
| Canonical SMILES | CCC(=O)NC1=C(C=C(C=C1C)C(=O)N2CCC(CC2)N(C)CCC3=CC=CC=C3)C |
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